Cas no 131361-69-8 (Benzeneacetic acid, 4-amino-α-(1-methylethyl)-)

Benzeneacetic acid, 4-amino-α-(1-methylethyl)- structure
131361-69-8 structure
Product Name:Benzeneacetic acid, 4-amino-α-(1-methylethyl)-
CAS No:131361-69-8
MF:C11H15NO2
MW:193.242303133011
MDL:MFCD11557242
CID:5149105
Update Time:2023-08-24

Benzeneacetic acid, 4-amino-α-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-(4-aminophenyl)-3-methylbutanoic acid
    • (R)-2-(4-Aminophenyl)-3-methylbutanoic Acid
    • 2-(4-aminophenyl)-3-methylbutanoicacid
    • SY294247
    • SY294248
    • E86418
    • Benzeneacetic acid, 4-amino-α-(1-methylethyl)-
    • MDL: MFCD11557242
    • Inchi: 1S/C11H15NO2/c1-7(2)10(11(13)14)8-3-5-9(12)6-4-8/h3-7,10H,12H2,1-2H3,(H,13,14)
    • InChI Key: JYXMCNXULLHCEE-UHFFFAOYSA-N
    • SMILES: OC(C(C1C=CC(=CC=1)N)C(C)C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 196
  • XLogP3: 2.1
  • Topological Polar Surface Area: 63.3

Benzeneacetic acid, 4-amino-α-(1-methylethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1194744-0.25g
2-(4-Aminophenyl)-3-methylbutanoic Acid
131361-69-8 95%
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$825 2024-07-28
eNovation Chemicals LLC
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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Enamine
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Enamine
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Enamine
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$1043.0 2023-06-09
Enamine
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$1086.0 2023-06-09
Enamine
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